![molecular formula C16H22BrN3O3 B2539094 Tert-butyl 4-(2-amino-4-bromobenzoyl)piperazine-1-carboxylate CAS No. 1464158-03-9](/img/structure/B2539094.png)
Tert-butyl 4-(2-amino-4-bromobenzoyl)piperazine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl 4-(2-amino-4-bromobenzoyl)piperazine-1-carboxylate is a chemical compound with the CAS Number: 1464158-03-9 . It has a molecular weight of 384.27 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C16H22BrN3O3/c1-16(2,3)23-15(22)20-8-6-19(7-9-20)14(21)12-5-4-11(17)10-13(12)18/h4-5,10H,6-9,18H2,1-3H3 .Physical And Chemical Properties Analysis
This compound is a white to yellow solid .Scientific Research Applications
Medicinal Chemistry and Drug Development
- Boc-ABZ-piperazine serves as a valuable building block in the synthesis of novel organic compounds. Researchers utilize it to create derivatives such as amides, sulphonamides, Mannich bases, Schiff’s bases, thiazolidinones, azetidinones, and imidazolinones . Its conformational flexibility and polar nitrogen atoms make it an attractive candidate for drug discovery.
- Antibacterial and Antifungal Activities : Although moderately active, Boc-ABZ-piperazine exhibits antibacterial and antifungal properties against various microorganisms .
Alzheimer’s Disease Research
- β-Secretase and Acetylcholinesterase Inhibition : In vitro studies suggest that Boc-ABZ-piperazine (specifically, the M4 compound) acts as both a β-secretase and an acetylcholinesterase inhibitor. It prevents amyloid beta peptide (Aβ) aggregation and fibril formation, which are associated with Alzheimer’s disease .
Cancer Therapeutics
- Anticancer Activity : While more research is needed, Boc-ABZ-piperazine derivatives have demonstrated anticancer potential. Their flexible structure and interactions with macromolecules make them interesting candidates for further investigation .
Vandetanib Synthesis
- Key Intermediate for Vandetanib : Boc-ABZ-piperazine plays a crucial role in the synthesis of Vandetanib, a tyrosine kinase inhibitor used in cancer treatment. It serves as a key intermediate in the synthetic pathway .
Chemical Biology and Enzyme Inhibition
- Enzyme Inhibitors : Researchers explore Boc-ABZ-piperazine derivatives as enzyme inhibitors due to their unique structural features. These compounds may modulate enzyme activity and contribute to understanding biological processes .
Materials Science and Crystallography
- Crystal Structure Studies : Boc-ABZ-piperazine has been characterized using X-ray diffraction analysis. Its linear or L-shaped conformations, intermolecular interactions, and crystal packing provide insights into materials science and crystal engineering .
Safety and Hazards
properties
IUPAC Name |
tert-butyl 4-(2-amino-4-bromobenzoyl)piperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22BrN3O3/c1-16(2,3)23-15(22)20-8-6-19(7-9-20)14(21)12-5-4-11(17)10-13(12)18/h4-5,10H,6-9,18H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHSQLKLVJYCXMK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)C(=O)C2=C(C=C(C=C2)Br)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22BrN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 4-(2-amino-4-bromobenzoyl)piperazine-1-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.